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Compound of Interest

Compound Name: Fmoc-Gly-Phe-OH

Cat. No.: B052175 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Fmoc-Gly-Phe-OH was not located. The

following guidance is based on the safety data for the closely related compound, Fmoc-L-Phe-

OH, and general best practices for handling Fmoc-protected amino acids and peptides.

Researchers should always consult their institution's safety protocols and perform a risk

assessment before handling any chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Fmoc-Gly-Phe-OH. Adherence to these

procedures is essential for ensuring a safe laboratory environment and the integrity of your

research.

Quantitative Data Summary
Below is a summary of the key physical and chemical properties of Fmoc-Gly-Phe-OH.
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Property Value

Molecular Formula C₂₆H₂₄N₂O₅[1][2]

Molecular Weight 444.5 g/mol [1][2]

Appearance
White to off-white powder (inferred from similar

compounds)[3]

Storage Temperature

0 - 8 °C is recommended for long-term storage

of similar compounds. General guidelines

suggest storing lyophilized peptides at -20°C.

Personal Protective Equipment (PPE)
When handling Fmoc-Gly-Phe-OH, the following personal protective equipment is mandatory

to minimize exposure and ensure personal safety.

Eye Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved safety goggles.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves. Gloves must be

inspected before use and disposed of properly after handling the compound.

Body Protection: A standard laboratory coat should be worn to protect clothing and skin. For

larger quantities, consider wearing impervious clothing.

Respiratory Protection: For handling large quantities or when there is a risk of generating

dust, a NIOSH-approved N95 dust mask or a respirator should be used.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Fmoc-Gly-Phe-OH from receipt to disposal is critical for

safety and experimental success.

1. Receiving and Storage:
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Upon receipt, inspect the container for any damage.

Log the compound in your chemical inventory.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents. For long-term storage, refrigeration at 0-8°C or

freezing at -20°C is recommended.

Allow the container to warm to room temperature before opening to prevent condensation.

2. Weighing and Preparation:

Handle the solid compound in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust.

Use appropriate tools (e.g., a clean spatula and weigh boat) to handle the powder.

Minimize the creation of dust.

Close the container tightly after use.

3. Use in Peptide Synthesis:

Follow established protocols for solid-phase peptide synthesis (SPPS) or solution-phase

synthesis.

Ensure all reactions are carried out in a well-ventilated area or fume hood.

Handle all solutions containing the peptide with the same precautions as the solid form.

4. Spill Management:

Small Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal. Clean the spill area with an

appropriate solvent and decontaminate the surface.

Large Spills: For larger spills, evacuate the area and follow your institution's emergency

procedures. Prevent the material from entering drains or waterways.
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Disposal Plan
Proper disposal of Fmoc-Gly-Phe-OH and associated waste is crucial to prevent

environmental contamination and comply with regulations.

Solid Waste: Unused or waste Fmoc-Gly-Phe-OH powder should be collected in a clearly

labeled, sealed container for chemical waste.

Liquid Waste: Solutions containing Fmoc-Gly-Phe-OH should be collected in a designated,

sealed waste container. Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with the compound, such

as gloves, weigh boats, and paper towels, should be disposed of as chemical waste in a

labeled, sealed container.

Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Workflow
The following diagram illustrates the key steps for the safe handling and disposal of Fmoc-Gly-
Phe-OH.
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Caption: Workflow for the safe handling and disposal of Fmoc-Gly-Phe-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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